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Get Quote

The following table summarizes the key available information for the European Pharmacopoeia (EP) and

United States Pharmacopeia (USP) reference standards of Chlorobutanol Hemihydrate.

Feature
European Pharmacopoeia (EP)
Standard [1] [2]

United States Pharmacopeia (USP)
Standard [3]

Catalogue
Code

Y0002029 [2] 1112503 [3]

Intended Use Laboratory tests as prescribed in the
European Pharmacopoeia [1]

Quality tests and assays as specified in
the USP compendia [3]

Specified
Monograph

0383 [2] Information not specified in search
results

Unit Quantity 50 mg [2] 50 mg (inferred from product page)

Chemical
Identity

Consistent molecular structure

(C4H7Cl3O · ½H2O); identical SMILES

and InChI strings indicate the same

chemical entity [1] [3]

Consistent molecular structure

(C4H7Cl3O · ½H2O); identical SMILES

and InChI strings indicate the same

chemical entity [1] [3]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1492008?utm_src=pdf-body
https://www.smolecule.com/products/s1492008?utm_src=pdf-interest
https://www.smolecule.com/products/s1492008?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sial/y0002029?srsltid=AfmBOoptLdDppcTdTsjryOVGFj0qlhUBsv59OzJit_DgwO0X9yRjcqdK
https://www.sigmaaldrich.com/US/en/product/sial/y0002029?srsltid=AfmBOoptLdDppcTdTsjryOVGFj0qlhUBsv59OzJit_DgwO0X9yRjcqdK
https://crs.edqm.eu/db/4DCGI/View=Y0002029
https://crs.edqm.eu/db/4DCGI/View=Y0002029
https://www.sigmaaldrich.com/US/en/product/usp/1112503?srsltid=AfmBOorekd6S-lHQeCmhHdutJuzSb0J6SqE1qnX7mxp3TefYl-y8ryRT
https://www.sigmaaldrich.com/US/en/product/usp/1112503?srsltid=AfmBOorekd6S-lHQeCmhHdutJuzSb0J6SqE1qnX7mxp3TefYl-y8ryRT
https://crs.edqm.eu/db/4DCGI/View=Y0002029
https://www.sigmaaldrich.com/US/en/product/usp/1112503?srsltid=AfmBOorekd6S-lHQeCmhHdutJuzSb0J6SqE1qnX7mxp3TefYl-y8ryRT
https://www.sigmaaldrich.com/US/en/product/sial/y0002029?srsltid=AfmBOoptLdDppcTdTsjryOVGFj0qlhUBsv59OzJit_DgwO0X9yRjcqdK
https://www.sigmaaldrich.com/US/en/product/usp/1112503?srsltid=AfmBOorekd6S-lHQeCmhHdutJuzSb0J6SqE1qnX7mxp3TefYl-y8ryRT
https://crs.edqm.eu/db/4DCGI/View=Y0002029
https://crs.edqm.eu/db/4DCGI/View=Y0002029
https://www.sigmaaldrich.com/US/en/product/sial/y0002029?srsltid=AfmBOoptLdDppcTdTsjryOVGFj0qlhUBsv59OzJit_DgwO0X9yRjcqdK
https://www.sigmaaldrich.com/US/en/product/usp/1112503?srsltid=AfmBOorekd6S-lHQeCmhHdutJuzSb0J6SqE1qnX7mxp3TefYl-y8ryRT
https://www.sigmaaldrich.com/US/en/product/sial/y0002029?srsltid=AfmBOoptLdDppcTdTsjryOVGFj0qlhUBsv59OzJit_DgwO0X9yRjcqdK
https://www.sigmaaldrich.com/US/en/product/usp/1112503?srsltid=AfmBOorekd6S-lHQeCmhHdutJuzSb0J6SqE1qnX7mxp3TefYl-y8ryRT
https://www.smolecule.com/products/s1492008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Feature
European Pharmacopoeia (EP)
Standard [1] [2]

United States Pharmacopeia (USP)
Standard [3]

Storage
Temperature

+5°C ±3°C (Long term) [2] 2-8°C [3]

Price 79 EUR (plus handling) [2] Information not specified in search

results

Handling &
Safety

Both share identical safety classifications:

Warning, Acute Tox. 4 Oral, and a flash
point of 100°C [1] [3]

Both share identical safety

classifications: Warning, Acute Tox. 4
Oral, and a flash point of 100°C [1] [3]

How to Access Complete Testing Protocols

The specific analytical methods and acceptance criteria mandated by the EP and USP are proprietary content

of the respective pharmacopeial organizations. The search results do not contain these detailed experimental

protocols. To conduct compliant testing, you must consult the official monographs directly:

For the EP Standard: The specific tests and specifications are detailed in monograph 0383 of the

European Pharmacopoeia [2].
For the USP Standard: You will need to consult the current USP compendia for the relevant

monograph on Chlorobutanol Hemihydrate [3].

The workflow below outlines the general process for a head-to-head comparison using the official standards

and methods.
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Start: Plan Comparison Study

Acquire Reference Standards

Consult Official Monographs:
• EP Monograph 0383

• USP Monograph

Establish Test Parameters:
• Identification Tests
• Assay (Purity) Method
• Related Substances

• Water Content

Execute Tests per
Both Pharmacopeias

Analyze & Compare Data:
• Method Robustness
• Result Agreement

• Acceptance Criteria

End: Generate Comparison Report

Click to download full resolution via product page
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Practical Guidance for Researchers

Primary Purpose: Both EP and USP Reference Standards are highly characterized materials
intended exclusively for use as comparative benchmarks in laboratory tests specified by their

respective pharmacopeias. They are not for human or animal administration [1] [3].
Key Difference in Sourcing: The most clear practical difference found is that the EP standard is
supplied by the EDQM [1], while the USP standard is supplied by the USP [3]. The specific
monograph each standard is tied to is the ultimate source of any methodological differences.

Regulatory Strategy: For a global product development strategy, designing your quality control
methods to meet the requirements of both the EP and USP monographs can streamline regulatory

submissions across different regions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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